Cas no 439858-36-3 (1-HYDROXY-4-CARBOXYL-2,2,6,6-TETRAMETHYLPIPERIDINE, METHYL ESTER)

1-Hydroxy-4-carboxyl-2,2,6,6-tetramethylpiperidine methyl ester is a sterically hindered amine derivative with applications in polymer stabilization and as an intermediate in organic synthesis. Its structure, featuring a tetramethylpiperidine core, provides excellent radical scavenging properties, making it useful as a light stabilizer or antioxidant in polymeric materials. The methyl ester group enhances solubility in organic matrices, facilitating incorporation into various formulations. This compound is particularly valued for its thermal stability and resistance to degradation under harsh conditions. Its functional groups also allow for further chemical modifications, broadening its utility in specialized synthetic pathways. Suitable for research and industrial applications requiring controlled radical inhibition.

1-HYDROXY-4-CARBOXYL-2,2,6,6-TETRAMETHYLPIPERIDINE, METHYL ESTER structure

439858-36-3 structure

Product Name:1-HYDROXY-4-CARBOXYL-2,2,6,6-TETRAMETHYLPIPERIDINE, METHYL ESTER

CAS No:439858-36-3

MF:C₁₁H₂₁NO₃

MW:215.289343595505

CID:825893

Update Time:2025-10-17

1-HYDROXY-4-CARBOXYL-2,2,6,6-TETRAMETHYLPIPERIDINE, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

- 1-Hydroxy-4-carboxyl-2,2,6,6-tetramethylpiperidine, Methyl Ester
- 1-HYDROXY-4-CARBOXYL-2,2,6,6-TETRAMETHYLPIPERIDINE, METHYL ESTER,OIL
- 1-Hydroxy-2,2,6,6-tetraMethyl-4-piperidinecarboxylic Acid Methyl Ester
- 4-Piperidinecarboxylic acid, 1-hydroxy-2,2,6,6-tetramethyl-, methyl ester
- 1-HYDROXY-4-CARBOXYL-2,2,6,6-TETRAMETHYLPIPERIDINE, METHYL ESTER
- Inchi： 1S/C11H21NO3/c1-10(2)6-8(9(13)15-5)7-11(3,4)12(10)14/h8,14H,6-7H2,1-5H3
- InChI Key： MMMJKCJKQUNPKF-UHFFFAOYSA-N
- SMILES： N1(O)C(C)(C)CC(C(OC)=O)CC1(C)C

Experimental Properties

Density: 1.0±0.1 g/cm3
Boiling Point: 277.2±29.0 °C at 760 mmHg
Flash Point: 121.4±24.3 °C
Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-HYDROXY-4-CARBOXYL-2,2,6,6-TETRAMETHYLPIPERIDINE, METHYL ESTER Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-HYDROXY-4-CARBOXYL-2,2,6,6-TETRAMETHYLPIPERIDINE, METHYL ESTER Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H885000-5mg	1-Hydroxy-4-carboxyl-2,2,6,6-tetramethylpiperidine, Methyl Ester	439858-36-3	5mg	$ 92.00	2023-04-15
TRC	H885000-10mg	1-Hydroxy-4-carboxyl-2,2,6,6-tetramethylpiperidine, Methyl Ester	439858-36-3	10mg	$ 155.00	2023-04-15
TRC	H885000-25mg	1-Hydroxy-4-carboxyl-2,2,6,6-tetramethylpiperidine, Methyl Ester	439858-36-3	25mg	$ 339.00	2023-04-15
TRC	H885000-50mg	1-Hydroxy-4-carboxyl-2,2,6,6-tetramethylpiperidine, Methyl Ester	439858-36-3	50mg	$ 597.00	2023-04-15
TRC	H885000-100mg	1-Hydroxy-4-carboxyl-2,2,6,6-tetramethylpiperidine, Methyl Ester	439858-36-3	100mg	$ 1097.00	2023-04-15